Cas no 41068-36-4 (1-(2-Chloro-4-methoxyphenyl)ethanone)

• Product Name: 1-(2-Chloro-4-methoxyphenyl)ethanone
• CAS No: 41068-36-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD09027992
• CID: 926542
• PubChem ID: 11252402
• Update Time: 2025-05-27

1-(2-Chloro-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-methoxyphenyl)ethanone
• 2'-chloro-4'-hydroxyacetophenone
• Ethanone, 1-(2-chloro-4-hydroxyphenyl)-
• 1-(2-Chlor-4-methoxy-phenyl)-aethanon
• 1-(2-Chloro-4-fluorophenyl)ethan-1-ol
• 1-(2-chloro-4-fluorophenyl)-ethanol
• 1-(2-chloro-4-methoxyphenyl)ethane-1-one
• 1-(2-chloro-4-methoxy-phenyl)-ethanone
• 2-Chlor-4-methoxyacetophenon
• 2-chloro-4-methoxyacetophenone
• 2-chloro-4-methoxy-acetophenone
• ACMC-1CG87
• AGN-PC-001JRX
• Ambap
• Benzenemethanol,2-chloro-4-fluoro-a-methyl-
• CTK4A7661
• 1-(2-CHLORO-4-METHOXYPHENYL)ETHAN-1-ONE
• CPHAKIQSOMATHD-UHFFFAOYSA-N
• STL301847
• Ethanone, 1-(2-chloro-4-methoxyphenyl)-
• MFCD09027992
• SCHEMBL473972
• SY184842
• A923818
• 2'-Chloro-4'-methoxyacetophenone
• 41068-36-4
• AKOS005216341
• CS-0186222
• 2 inverted exclamation mark -Chloro-4 inverted exclamation mark -methoxyacetophenone
• AC-15471
• DS-16055
• SB37096
• EN300-57018

• MDL： MFCD09027992
• Inchi： 1S/C9H9ClO2/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-5H,1-2H3
• InChI Key： CPHAKIQSOMATHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)=O)OC

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 266°C at 760 mmHg

1-(2-Chloro-4-methoxyphenyl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chloro-4-methoxyphenyl)ethanone

Recent Advances in the Study of 1-(2-Chloro-4-methoxyphenyl)ethanone (CAS: 41068-36-4) in Chemical Biology and Pharmaceutical Research

1-(2-Chloro-4-methoxyphenyl)ethanone (CAS: 41068-36-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its chloro and methoxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of derivatives synthesized from 1-(2-Chloro-4-methoxyphenyl)ethanone. The study demonstrated that these derivatives exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential as candidates for treating chronic inflammatory conditions. The mechanism of action was linked to the modulation of NF-κB signaling pathways, highlighting the compound's relevance in immunopharmacology.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 1-(2-Chloro-4-methoxyphenyl)ethanone was used as a scaffold for designing small-molecule inhibitors of bacterial efflux pumps. The study revealed that certain derivatives effectively reversed antibiotic resistance in multidrug-resistant Staphylococcus aureus strains. This finding underscores the compound's utility in addressing the global challenge of antimicrobial resistance (AMR).

Recent synthetic methodologies have also focused on optimizing the production of 1-(2-Chloro-4-methoxyphenyl)ethanone to improve yield and purity. A 2023 study in Organic Process Research & Development introduced a green chemistry approach using catalytic hydrogenation, which reduced the environmental impact of traditional synthesis routes. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, 1-(2-Chloro-4-methoxyphenyl)ethanone (CAS: 41068-36-4) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from anti-inflammatory and antimicrobial drug development to sustainable synthesis processes. Future research is expected to further explore its potential in targeted therapies and combination treatments, solidifying its role in advancing modern medicine.